Cas no 1217620-55-7 (BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE)

• Product Name: BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE
• CAS No: 1217620-55-7
• MF: C₁₅H₂₀BrNO₄S
• MW: 390.292602539063
• MDL: MFCD06659370
• CID: 4563422
• Update Time: 2025-06-14

BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE Chemical and Physical Properties

Names and Identifiers

• BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE
• Boc-(S)-a-(5-bromo-2-thiophenylmethyl)proline
• (Tert-Butoxy)Carbonyl (S)-Alpha-(5-Bromo-2-thiophenylmethyl)-Pro
• (2S)-2-[(5-bromothiophen-2-yl)methyl]-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid
• 1,2-Pyrrolidinedicarboxylic acid, 2-[(5-bromo-2-thienyl)methyl]-, 1-(1,1-dimethylethyl) ester, (2S)-
• (S)-2-((5-Bromothiophen-2-yl)methyl)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid
• N-t-Butoxycarbonyl-(S)-α-(5-Bromo-2-thienylmethyl)proline

• MDL： MFCD06659370
• Inchi： 1S/C15H20BrNO4S/c1-14(2,3)21-13(20)17-8-4-7-15(17,12(18)19)9-10-5-6-11(16)22-10/h5-6H,4,7-9H2,1-3H3,(H,18,19)/t15-/m0/s1
• InChI Key： DSXHLHPKFMNVDK-HNNXBMFYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@]1(CC1SC(Br)=CC=1)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE

Research Brief on BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE (CAS: 1217620-55-7) in Chemical Biology and Pharmaceutical Applications

The compound BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE (CAS: 1217620-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE as a key intermediate in the synthesis of peptidomimetics and protease inhibitors. The bromothiophene moiety in its structure provides a versatile handle for further functionalization, making it valuable for the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating enzyme activity in inflammatory pathways, suggesting potential applications in autoimmune diseases.

From a synthetic chemistry perspective, advances in the enantioselective preparation of this compound have been reported, leveraging novel catalytic systems to achieve high yields and purity. Researchers have also explored its incorporation into larger peptide frameworks, where it serves as a conformationally constrained proline derivative, enhancing binding affinity to biological targets. Computational modeling studies further support its utility in rational drug design, particularly in targeting protein-protein interactions.

In the pharmaceutical industry, BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE is being evaluated as a building block for next-generation kinase inhibitors and antiviral agents. Its stability under physiological conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols make it a promising candidate for scalable production. Ongoing preclinical studies are investigating its pharmacokinetic properties and toxicity profiles to assess its suitability for clinical development.

In conclusion, BOC-(S)-ALPHA-(5-BROMO-2-THIOPHENYLMETHYL)-PROLINE (CAS: 1217620-55-7) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research into its mechanistic insights and synthetic optimization is expected to unlock further therapeutic potential, positioning it as a valuable asset in the development of novel bioactive molecules.